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Compound of Interest

Compound Name: 6-Methoxyflavonol

Cat. No.: B190358 Get Quote

Note on Chemical Identity: The information provided pertains to 6-Methoxyflavone (CAS No.

26964-24-9), as "6-Methoxyflavonol" did not yield specific safety and disposal documentation.

It is presumed that "6-Methoxyflavone" is the intended compound for this guidance.

This document provides essential safety and logistical information for the proper disposal of 6-

Methoxyflavone, a flavonoid compound utilized in various research applications, including

pharmaceutical development and neuroscience.[1] Adherence to these procedural steps is

critical for ensuring laboratory safety and environmental compliance.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to follow standard laboratory safety

protocols.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles or

eyeshields, a lab coat, and chemical-resistant gloves.[2]

Ventilation: All handling of 6-Methoxyflavone should be conducted in a well-ventilated area,

such as a chemical fume hood, to minimize the risk of inhalation.[2][3]

Avoid Contact: Prevent direct contact with skin and eyes. 6-Methoxyflavone is known to

cause skin and serious eye irritation.[4] In case of accidental contact, immediately rinse the

affected area with plenty of water for at least 15 minutes.[2] If irritation persists, seek medical

attention.[2]
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Spill Management: In the event of a spill, avoid creating dust. Carefully sweep up the solid

material and place it into a suitable, sealed container for disposal.[2][3]

Chemical and Physical Properties
A summary of the key physical and chemical properties of 6-Methoxyflavone is presented in the

table below. This data is essential for making informed decisions regarding its safe handling

and disposal.

Property Value

Molecular Formula C₁₆H₁₂O₃

Molecular Weight 252.27 g/mol [1][2]

Appearance White to almost white crystalline powder[1]

Melting Point 162 - 166 °C[1]

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.[5]

Storage
Store at room temperature, protected from

moisture.[1][2]

Step-by-Step Disposal Protocol
The disposal of 6-Methoxyflavone is governed by its classification as a hazardous waste. The

following steps provide a clear protocol for its proper disposal.

Waste Segregation:

Solid Waste: Collect unused 6-Methoxyflavone, as well as any contaminated materials

(e.g., weighing paper, gloves, pipette tips), in a clearly labeled and sealed container.

Liquid Waste: If 6-Methoxyflavone has been dissolved in a solvent, the entire solution is

considered hazardous waste. Do not dispose of it down the sink. Segregate halogenated

and non-halogenated solvent waste into separate, compatible containers.[6]

Container Labeling:
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All waste containers must be clearly labeled with "Hazardous Waste" and the chemical

name "6-Methoxyflavone."

If it is a mixed waste, list all chemical constituents and their approximate concentrations.

Ensure the original label of any reused container is completely defaced or removed.[6]

Storage of Waste:

Waste containers must have tightly fitting caps and be kept closed at all times, except

when waste is being added.[6]

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Arranging for Disposal:

Waste is classified as hazardous and must be disposed of in accordance with local, state,

and federal regulations.[2]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste. Do not attempt to dispose of this chemical

through regular trash or sewer systems.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 6-Methoxyflavone.
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Disposal Workflow for 6-Methoxyflavone

Identify Waste
(Solid or Liquid)

Solid Waste
(Unused chemical, contaminated items)

Solid

Liquid Waste
(Solutions containing 6-Methoxyflavone)

Liquid

Place in a labeled, sealed
hazardous waste container for solids.

Segregate into compatible
hazardous waste containers

(halogenated vs. non-halogenated).

Store waste in a designated
secure area.

Contact EHS for
waste pickup and disposal.

Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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